N-[(3-Imidazol-1-ylcyclobutyl)methyl]but-2-ynamide

• IUPAC Name: N-[(3-imidazol-1-ylcyclobutyl)methyl]but-2-ynamide
• InChI: InChI=1S/C12H15N3O/c1-2-3-12(16)14-8-10-6-11(7-10)15-5-4-13-9-15/h4-5,9-11H,6-8H2,1H3,(H,14,16)
• InChI Key: MFNKZMLPHVUYJE-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCC1CC(C1)N2C=CN=C2
• Molecular Formula: C12H15N3O
• Molecular Weight: 217.27 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. These heterocycles are key components to functional molecules that are used in a variety of everyday applications.

Synthesis Analysis

Recent advances in the synthesis of imidazoles have been highlighted, with an emphasis on the bonds constructed during the formation of the imidazole. The utility of these methodologies is based around the functional group compatibility of the process and resultant substitution patterns around the ring.

Molecular Structure Analysis

Imidazole is a structure that, despite being small, has a unique chemical complexity. It is a nucleus that is very practical and versatile in its construction/functionalization and can be considered a rich source of chemical diversity.

Chemical Reactions Analysis

Imidazoles are utilized in a diverse range of applications, including the traditional applications in pharmaceuticals and agrochemicals, to emerging research into dyes for solar cells and other optical applications, functional materials, and catalysis.

Physical And Chemical Properties Analysis

Imidazole is a fundamental nitrogen heterocycle and as such mimics for various nucleoside bases as well as histidine and histamine. With the N-methyl group, this particular derivative of imidazole cannot tautomerize. It is slightly more basic than imidazole, as indicated by the pKa’s of the conjugate acids of 7.0 and 7.4.

Mechanism of Action

Imidazole acts in extremely important processes for the maintenance of living organisms, such as catalysis in enzymatic processes. Imidazole-based compounds with antibacterial, anti-inflammatory, antidiabetic, antiparasitic, antituberculosis, antifungal, antioxidant, antitumor, antimalarial, anticancer, antidepressant and many others make up the therapeutic arsenal and new bioactive compounds proposed in the most diverse works.

Future Directions

The interest and importance of imidazole-containing analogs in the field of medicinal chemistry is remarkable, and the understanding from the development of the first blockbuster drug cimetidine explores all the chemical and biological concepts of imidazole in the context of research and development of new drugs.